1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)sulfonyl-4-(4-fluorophenyl)sulfonylpiperidine
• InChI: InChI=1S/C17H16ClF2NO4S2/c18-16-11-15(5-6-17(16)20)27(24,25)21-9-7-14(8-10-21)26(22,23)13-3-1-12(19)2-4-13/h1-6,11,14H,7-10H2
• InChI Key: MPQNUFYBMJDSEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H16ClF2NO4S2
• Molecular Weight: 435.9 g/mol

Description

1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine is a chemical compound that has gained significant attention in scientific research in recent years. The compound is widely used in medicinal chemistry due to its potential therapeutic effects.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and antimicrobial activity : A related compound, 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives, demonstrated significant antimicrobial activities against bacterial and fungal pathogens of tomato plants. The nature of substitutions on the benzhydryl and sulfonamide rings influenced antibacterial activity significantly (Vinaya et al., 2009).

Enzyme Inhibition

• Enzyme inhibition properties : Another study synthesized O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxyphenyl)sulfonyl]piperidine, which demonstrated promising activity against butyrylcholinesterase enzyme. These compounds were evaluated for their bioactivity against various enzymes, including lipoxygenase and acetylcholinesterase (Khalid et al., 2013).

Drug Synthesis

• Role in drug synthesis : Research on enantioselective synthesis involving compounds similar to 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine highlighted their potential in creating sulfamate-fused piperidin-4-ones, used in pharmaceuticals (Liu et al., 2013).

Fuel-Cell Applications

• Fuel-cell applications : A study on sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, which used bis(4-fluorophenyl)sulfone as a comonomer, indicated their utility in fuel-cell applications due to their high proton conductivity and mechanical properties (Bae et al., 2009).

Anticancer Agents

• Potential as anticancer agents : Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole were synthesized and evaluated as anticancer agents. Certain compounds within this research showed promising results against cancer cell lines (Rehman et al., 2018).

Synthesis of Glycosyl Donor

• Carbohydrate chemistry applications : A 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) protected glycosyl donor was synthesized and evaluated, indicating its usefulness in protecting hydroxyl groups in carbohydrate chemistry (Spjut et al., 2010).

Cyclin-Dependent Kinase Inhibition

• Inhibition of cyclin-dependent kinase : A study involving β-piperidinoethylsulfides indicated their utility in inhibiting the cyclin-dependent kinase CDK2, a target for cancer treatment (Griffin et al., 2006).